BENGHE Safety Operating Guide

Check Availability & Pricing

Safe Disposal of Carbetamide: A Guide for
Laboratory Professionals

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Carbetamide

Cat. No.: B1668348

This document provides essential safety and logistical information for the proper disposal of
Carbetamide, a pre- and post-emergence carbanilate herbicide. Adherence to these
procedures is critical to ensure personnel safety and environmental protection. Carbetamide is
classified as a hazardous substance, and its disposal is regulated.

Immediate Safety and Hazard Information

Carbetamide presents several health and environmental risks. It is harmful if swallowed,
causes serious eye irritation, is a suspected carcinogen, and may damage fertility or an unborn
child[1][2][3]. Furthermore, it is toxic to aquatic life with long-lasting effects[3]. The pure
compound is a solid, but it is often supplied as a standard in a solvent like acetonitrile, which is
a highly flammable liquid[1].

Personal Protective Equipment (PPE) is mandatory when handling Carbetamide waste. This
includes:

o Eye/Face Protection: Wear tightly fitting safety goggles or a face shield.

o Skin Protection: Use chemical-impermeable gloves and wear fire/flame-resistant and
impervious clothing.

» Respiratory Protection: If ventilation is inadequate or if dusts/aerosols are generated, use a
full-face respirator with an appropriate cartridge.
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Quantitative Data and Physical Properties

The following table summarizes key quantitative and hazard data for Carbetamide. This

information is crucial for risk assessment and for completing hazardous waste manifests.

Property

Value / Classification

Source(s)

GHS Hazard Statements

H302: Harmful if
swallowedH319: Causes
serious eye irritationH351:
Suspected of causing
cancerH360D: May damage
the unborn childH411: Toxic to
aquatic life with long lasting
effects

Signal Word

Danger

UN/ID Number

3077 (Environmentally

hazardous substance, solid,

n.o.s.)
Melting Point 125 - 128 °C (257 - 262 °F)
Solubility Highly soluble in water

Biodegradability

Not readily biodegradable

Step-by-Step Disposal Procedures

The proper disposal of Carbetamide is governed by hazardous waste regulations like the

Resource Conservation and Recovery Act (RCRA) in the United States. Under no

circumstances should Carbetamide or its containers be disposed of in regular trash or down

the drain.

This material is considered hazardous waste.

» Labeling: Ensure the waste container is clearly labeled "Hazardous Waste," includes the full

chemical name "Carbetamide,"” and lists all associated hazards (e.g., Toxic, Environmental
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Hazard).

Containment: Store the waste in a compatible, tightly sealed, and non-leaking container.
Keep it segregated from incompatible materials.

Storage: Store the container in a designated, secure, and well-ventilated satellite
accumulation area or central hazardous waste storage area. The storage location should be
locked up.

Arranging Disposal: Contact your institution's Environmental Health & Safety (EH&S)
department or a licensed hazardous waste disposal contractor to arrange for pickup and
proper disposal at a permitted facility.

Documentation: Complete all necessary hazardous waste manifest forms as required by
your institution and local regulations. This ensures "cradle-to-grave" tracking of the waste.

Empty containers are also considered hazardous waste unless properly decontaminated.

o Decontamination (Triple Rinsing): The preferred method for decontaminating empty
containers is triple rinsing. This should be performed immediately after emptying, as residues
can be difficult to remove once dry.

o Step 1: Empty the remaining contents into the application mix tank or a suitable waste
container. Allow it to drain for an additional 30 seconds.

o Step 2: Add a suitable solvent (e.g., water for water-soluble formulations) until the
container is 20-25% full. Securely replace the cap.

o Step 3: Vigorously shake or agitate the container for at least 30 seconds to rinse all interior
surfaces.

o Step 4: Pour the rinsate (the rinse water) into the application mix tank for use or into a
designated hazardous waste container for disposal. Let the container drain for another 30
seconds.

o Step 5: Repeat steps 2 through 4 two more times.

e Rendering Unusable: After triple rinsing, puncture or crush the container to prevent reuse.
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» Disposal of Rinsed Containers: Once triple-rinsed and rendered unusable, the container may
be disposed of as non-hazardous solid waste or recycled through programs like
drumMUSTER, depending on local regulations. Consult your local council or EH&S office for
guidance.

Emergency and Spill Protocol

In the event of a spill:

Evacuate: Evacuate non-essential personnel from the immediate area.
o Ventilate: Ensure the area is well-ventilated.

o Control Ignition Sources: Remove all sources of ignition, especially if a flammable solvent is
present.

o Contain: Wearing appropriate PPE, contain the spill using absorbent pads or other inert
materials. Avoid creating dust.

o Collect: Carefully collect the spilled material and contaminated absorbents into a designated
hazardous waste container.

o Decontaminate: Clean the spill area thoroughly.

e Report: Report the spill to your institution's EH&S department.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of
Carbetamide and its containers in a laboratory setting.
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Carbetamide for Disposal
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Caption: Logical workflow for Carbetamide waste disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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